Cas no 959526-02-4 (N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide)

• Product Name: N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide
• CAS No: 959526-02-4
• MF: C₂₃H₁₆BrClFN₃O₂
• MW: 500.747447013855
• CID: 5443607
• PubChem ID: 15988530
• Update Time: 2025-06-15

N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-3-methylphenyl)-6-chloro-4-(2-fluorophenyl)-2-oxo-1(2H)-quinazolineacetamide
• HMS1815A16
• F3222-0021
• CHEMBL1397691
• NCGC00105361-01
• N-(4-bromo-3-methylphenyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1-yl]acetamide
• N-(4-bromo-3-methylphenyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide
• C200-5228
• N-(4-bromo-3-methylphenyl)-2-(6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl)acetamide
• AKOS001779571
• 959526-02-4
• N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide

• Inchi： 1S/C23H16BrClFN3O2/c1-13-10-15(7-8-18(13)24)27-21(30)12-29-20-9-6-14(25)11-17(20)22(28-23(29)31)16-4-2-3-5-19(16)26/h2-11H,12H2,1H3,(H,27,30)
• InChI Key： OWKSKYWZUVRMAP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC(CN1C(N=C(C2C=CC=CC=2F)C2C=C(C=CC1=2)Cl)=O)=O

Computed Properties

• Exact Mass: 499.00985g/mol
• Monoisotopic Mass: 499.00985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide

Comprehensive Analysis of N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide (CAS 959526-02-4)

The compound N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide (CAS 959526-02-4) is a highly specialized quinazoline derivative with significant potential in pharmaceutical research and development. Its complex molecular structure, featuring a 2-fluorophenyl group and a 1,2-dihydroquinazolin-2-one core, makes it a subject of interest for researchers exploring novel small-molecule inhibitors and kinase-targeted therapies. In recent years, the demand for such compounds has surged due to their applications in cancer research, inflammatory disease modulation, and central nervous system (CNS) drug discovery.

One of the most frequently asked questions about this compound revolves around its synthetic pathway and structure-activity relationship (SAR). The presence of both bromo and chloro substituents enhances its reactivity, enabling further functionalization for medicinal chemistry optimization. Researchers often search for "CAS 959526-02-4 solubility" or "N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide synthesis protocol," highlighting the need for detailed technical data. This compound's logP value and hydrogen bond acceptor/donor counts are also critical for predicting its bioavailability and drug-likeness.

In the context of AI-driven drug discovery, CAS 959526-02-4 has been flagged in computational screenings as a potential scaffold for kinase inhibition. Its 2-oxo-1,2-dihydroquinazoline moiety is structurally analogous to several FDA-approved drugs, sparking interest in "repurposing quinazoline derivatives" for new therapeutic indications. The fluorophenyl group further contributes to its binding affinity in enzymatic assays, particularly for targets like EGFR and VEGFR, which are hotspots in precision oncology research.

From a green chemistry perspective, the synthesis of this compound often involves palladium-catalyzed cross-coupling reactions, a trending topic in sustainable pharmaceutical manufacturing. Queries such as "eco-friendly synthesis of bromo-methylphenyl quinazolinones" reflect the industry's shift toward reducing hazardous waste. Analytical techniques like HPLC purity analysis and LC-MS characterization are essential for ensuring the compound meets GMP standards in preclinical studies.

The patent landscape for CAS 959526-02-4 reveals its inclusion in several IP filings related to autoimmune disorder treatments. Its mechanism of action, potentially involving JAK-STAT pathway modulation, aligns with current trends in immunotherapy development. Researchers investigating "quinazoline-based immunomodulators" frequently cite this compound's unique N-acetamide side chain as a differentiating feature.

In summary, N-(4-bromo-3-methylphenyl)-2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-ylacetamide represents a multifaceted tool for drug discovery. Its combination of halogenated aromatic systems and heterocyclic core offers versatility in lead compound optimization, while its CAS 959526-02-4 identifier ensures traceability in global chemical databases. As the pharmaceutical industry increasingly focuses on targeted therapies and computational molecular design, this compound's relevance is poised to grow exponentially.